![molecular formula C10H18ClNO3 B6172190 6-(aminomethyl)-5-oxaspiro[3.5]nonane-2-carboxylic acid hydrochloride CAS No. 2445790-42-9](/img/no-structure.png)
6-(aminomethyl)-5-oxaspiro[3.5]nonane-2-carboxylic acid hydrochloride
Description
Safety and Hazards
For the similar compound “methyl 7-(aminomethyl)-6-oxaspiro[3.5]nonane-2-carboxylate hydrochloride”, the safety information includes hazard statements H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary statements include recommendations for handling and storage, first-aid measures, and disposal .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-(aminomethyl)-5-oxaspiro[3.5]nonane-2-carboxylic acid hydrochloride involves the reaction of a spirocyclic lactone with an amine to form the desired product.", "Starting Materials": [ "Spirocyclic lactone", "Amine", "Hydrochloric acid", "Sodium hydroxide", "Organic solvents" ], "Reaction": [ "The spirocyclic lactone is dissolved in an organic solvent and reacted with an excess of amine in the presence of a base such as sodium hydroxide.", "The reaction mixture is stirred at room temperature for several hours until the desired product is formed.", "The product is then isolated by filtration or extraction and purified by recrystallization or chromatography.", "The final product is obtained as a hydrochloride salt by treatment with hydrochloric acid." ] } | |
CAS RN |
2445790-42-9 |
Product Name |
6-(aminomethyl)-5-oxaspiro[3.5]nonane-2-carboxylic acid hydrochloride |
Molecular Formula |
C10H18ClNO3 |
Molecular Weight |
235.7 |
Purity |
95 |
Origin of Product |
United States |
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